![molecular formula C17H24N2O2 B2841840 Tert-butyl 2',3'-dihydrospiro[pyrrolidine-2,4'-quinoline]-1'-carboxylate CAS No. 2197055-43-7](/img/structure/B2841840.png)
Tert-butyl 2',3'-dihydrospiro[pyrrolidine-2,4'-quinoline]-1'-carboxylate
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Overview
Description
“Tert-butyl 2’,3’-dihydrospiro[pyrrolidine-2,4’-quinoline]-1’-carboxylate” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a quinoline, which is a heterocyclic aromatic organic compound with two fused rings, a benzene and pyridine ring . The tert-butyl group is a common alkyl group in organic chemistry, known for its bulky nature .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrrolidine and quinoline rings, followed by the introduction of the tert-butyl group and the carboxylate group . Pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors . Quinoline derivatives can be synthesized through various methods, including the Friedländer Synthesis .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring is a five-membered ring with one nitrogen atom . The quinoline is a fused ring structure, combining a benzene ring and a pyridine ring . The tert-butyl group would add steric bulk to the molecule .Chemical Reactions Analysis
The pyrrolidine ring in the molecule can undergo various reactions, including ring-opening reactions, substitutions, and more . The quinoline ring can also participate in various reactions, including electrophilic substitution, nucleophilic substitution, and more .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Tert-butyl groups are known to be bulky and can influence the physical and chemical properties of the compound .Scientific Research Applications
Metal-Free C3-Alkoxycarbonylation of Quinoxalin-2(1H)-Ones
This study describes a protocol for preparing quinoxaline-3-carbonyl compounds, key structural motifs in bioactive natural products and synthetic drugs, from quinoxalin-2(1H)-ones. When tert-butyl carbazate was used as the coupling reagent, a decarboxylation product was obtained, demonstrating a practical approach to synthesizing these compounds under mild conditions (Xie et al., 2019).
Rigid P-Chiral Phosphine Ligands
This research involved synthesizing enantiomers of various phosphine ligands, including tert-butylmethylphosphino groups, for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. The study demonstrated the practical utility of these catalysts in preparing chiral pharmaceutical ingredients (Imamoto et al., 2012).
Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors
Researchers reported the synthesis of dihydrospiro[piperidine-4,5'-pyrazolo[3,4-c]pyridin]-7'(2'H)-one-based acetyl-CoA carboxylase inhibitors, indicating the versatility of such compounds in drug development (Huard et al., 2012).
Photochemistry of Quinoline Analogs of the Perimidinespirohexadienone Family
This study explored the synthesis and photochemistry of quinoline analogs in the perimidinespirohexadienone family. The research is significant in understanding the photochromic properties of these compounds (Moerdyk et al., 2009).
Transition-Metal-Free Synthesis of 3-(1-Pyrrolidinyl)Quinolines
In this study, a new methodology was developed for synthesizing quinoline rings from substrates bearing a pyrrolidinyl ring, a significant advancement in the field of organic synthesis (Bujok et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl spiro[2,3-dihydroquinoline-4,2'-pyrrolidine]-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-16(2,3)21-15(20)19-12-10-17(9-6-11-18-17)13-7-4-5-8-14(13)19/h4-5,7-8,18H,6,9-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIWYCJOMBTJBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCCN2)C3=CC=CC=C31 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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